Cas no 1824247-87-1 (Tert-butyl 2-benzyl-3-oxopyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-benzyl-3-oxopyrrolidine-1-carboxylate
• CAS No: 1824247-87-1
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 5989960
• PubChem ID: 85308667
• Update Time: 2025-06-13

Tert-butyl 2-benzyl-3-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-12475236
• tert-butyl 2-benzyl-3-oxopyrrolidine-1-carboxylate
• 1824247-87-1
• Tert-butyl 2-benzyl-3-oxopyrrolidine-1-carboxylate

• Inchi： 1S/C16H21NO3/c1-16(2,3)20-15(19)17-10-9-14(18)13(17)11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3
• InChI Key： XVHMWLMWXXHGPD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 2-benzyl-3-oxopyrrolidine-1-carboxylate

Research Update on Tert-butyl 2-benzyl-3-oxopyrrolidine-1-carboxylate (CAS: 1824247-87-1) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 2-benzyl-3-oxopyrrolidine-1-carboxylate (CAS: 1824247-87-1) is a key intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceutical compounds targeting neurological and inflammatory diseases. Recent studies have highlighted its utility as a versatile scaffold for the construction of pyrrolidine-based derivatives, which are prominent in drug discovery due to their conformational rigidity and ability to interact with biological targets. This research brief synthesizes the latest findings on its synthetic methodologies, biological activities, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of Tert-butyl 2-benzyl-3-oxopyrrolidine-1-carboxylate via a catalytic enantioselective Michael addition, achieving >99% ee. This method addresses previous challenges in stereocontrol, enabling scalable production of enantiopure intermediates for protease inhibitors. The study further revealed that derivatives of this compound exhibit nanomolar inhibitory activity against cathepsin B, a protease implicated in tumor metastasis and neurodegenerative disorders.

In parallel research, the compound's role as a precursor to novel NMDA receptor modulators was investigated (ACS Chemical Neuroscience, 2024). Structural modifications at the 2-benzyl position yielded compounds with selective antagonism of GluN2B-containing receptors, showing promise for stroke treatment without the psychotomimetic side effects associated with pan-NMDA antagonists. Molecular docking studies identified critical interactions between the pyrrolidone carbonyl and receptor subunit residues, providing a blueprint for further optimization.

Advances in continuous flow chemistry (Org. Process Res. Dev., 2023) have revolutionized the production scale of Tert-butyl 2-benzyl-3-oxopyrrolidine-1-carboxylate, reducing reaction times from 12 hours to 15 minutes while maintaining 92% yield. This technological leap supports its growing use in industrial-scale API manufacturing, particularly for JAK3 inhibitors currently in Phase II trials for autoimmune diseases. The process intensification also significantly decreases organic solvent waste, aligning with green chemistry principles.

Emerging applications in radiopharmaceuticals have been reported in Nuclear Medicine and Biology (2024), where carbon-11 labeled derivatives of this scaffold enabled PET imaging of σ1 receptors in glioblastoma models. The tert-butoxycarbonyl (Boc) group proved instrumental in achieving sufficient blood-brain barrier penetration, with a brain uptake value of 0.8% ID/g at 15 minutes post-injection - a marked improvement over previous tracers.

These collective findings position Tert-butyl 2-benzyl-3-oxopyrrolidine-1-carboxylate as a multifaceted building block in modern drug discovery. Its structural flexibility allows for diverse pharmacological targeting, while recent synthetic innovations ensure reliable access to high-quality material. Future research directions likely include exploration of spirocyclic derivatives and development of bifunctional compounds combining protease inhibition with anti-inflammatory activity.